Cas no 89209-03-0 (2,1,3-Benzothiadiazole, 4,6-dimethyl-)
89209-03-0 structure
Product Name:2,1,3-Benzothiadiazole, 4,6-dimethyl-
CAS No:89209-03-0
MF:C8H8N2S
MW:164.227519989014
CID:608714
PubChem ID:11378682
Update Time:2025-04-19
2,1,3-Benzothiadiazole, 4,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazole, 4,6-dimethyl-
- 4,6-dimethyl-2,1,3-benzothiadiazole
- 2,1,3-Benzothiadiazole,4,6-dimethyl
- 4,6-dimethyl-benzo[1,2,5]thiadiazole
- 4,6-dimethyl-benzo [1,2,5]thiadiazole
- 89209-03-0
- DSUGVVQJCVIUIV-UHFFFAOYSA-N
- DTXSID40464006
- SCHEMBL3609721
-
- Inchi: 1S/C8H8N2S/c1-5-3-6(2)8-7(4-5)9-11-10-8/h3-4H,1-2H3
- InChI Key: DSUGVVQJCVIUIV-UHFFFAOYSA-N
- SMILES: S1N=C2C=C(C)C=C(C)C2=N1
Computed Properties
- Exact Mass: 164.04100
- Monoisotopic Mass: 164.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 54.02000
- LogP: 2.30810
2,1,3-Benzothiadiazole, 4,6-dimethyl- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
89209-03-0 (2,1,3-Benzothiadiazole, 4,6-dimethyl-) Related Products
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